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Compound of Interest

Compound Name:
2-Amino-3-(propan-2-

yloxy)propanamide

Cat. No.: B13270518

Get Quote

CAS Number: 1248042-12-7[1]
Executive Summary
2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide) is a

functionalized amino acid amide derivative belonging to the class of O-alkylated serines.

Structurally, it consists of a propionamide backbone with a primary amine at the

-position and an isopropoxy ether linkage at the

-position.

In the pharmaceutical sector, this compound serves as a critical chiral building block and

intermediate in the synthesis of neuroactive agents, specifically functionalized amino acids

(FAAs) targeted for the treatment of epilepsy and neuropathic pain. It represents a lipophilic

analog of the serine amide scaffold, sharing structural homology with the anticonvulsant drug

Lacosamide (Vimpat®), where the methoxy group is replaced by an isopropoxy moiety to

modulate blood-brain barrier (BBB) permeability and receptor binding affinity.
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Core Scaffold: O-Isopropyl-Serine Amide.

Primary Application: Intermediate for anticonvulsant and analgesic drug discovery (SAR

studies).

Stereochemical Importance: The biological activity is frequently stereospecific, with the

-enantiomer (derived from D-Serine) typically exhibiting superior efficacy in sodium channel
modulation.

Chemical Profile & Structural Analysis[2][3]
Identity & Physicochemical Properties

Property Specification

CAS Number 1248042-12-7

IUPAC Name 2-Amino-3-(propan-2-yloxy)propanamide

Synonyms
O-Isopropylserinamide; 2-Amino-3-

isopropoxypropanamide

Molecular Formula

Molecular Weight 146.19 g/mol

Physical State White to off-white solid / crystalline powder

Solubility
Soluble in MeOH, DMSO, Water; Sparingly

soluble in DCM

pKa (Predicted) Amine: ~9.1; Amide: ~15

LogP (Predicted)
-0.5 to 0.2 (Improved lipophilicity over

Serinamide)

Structural Logic & Pharmacophore
The molecule features three distinct functional domains that make it a versatile template for

medicinal chemistry:

Primary Amine (
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): A nucleophilic handle for derivatization (e.g., acetylation, sulfonylation) to form the "Head"
group of FAA drugs.

Isopropoxy Ether (

): A lipophilic side chain that enhances membrane permeability compared to the native
hydroxyl of serine or the methoxy of lacosamide.

Primary Amide (

): A hydrogen-bond donor/acceptor motif essential for binding to the slow-inactivation state of
voltage-gated sodium channels (VGSCs).

Synthesis & Manufacturing Methodologies
The synthesis of 2-Amino-3-(propan-2-yloxy)propanamide requires careful control of

protecting groups to prevent racemization and side reactions (e.g.,

-elimination).

Primary Synthetic Route: O-Alkylation of Serine
This pathway utilizes

-protected serine to install the isopropyl ether, followed by amidation.

Step-by-Step Protocol:

Protection: Start with N-Boc-D-Serine (for the bio-active

-isomer).

O-Alkylation: React with 2-bromopropane or isopropyl iodide in the presence of a base

(NaH) in DMF at 0°C.

Critical Control: Maintain low temperature to prevent

-elimination to the dehydroalanine byproduct.

Amidation: Activate the carboxylic acid using IBCF (Isobutyl chloroformate) / NMM (N-

methylmorpholine) or EDC/HOBt, then treat with ammonia (
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) or ammonium chloride.

Deprotection: Remove the Boc group using

in Dioxane or TFA/DCM to yield the target primary amine salt.

Visualization of Synthesis Workflow
The following diagram outlines the logical flow of synthesis, highlighting critical decision nodes.

Starting Material:
N-Boc-D-Serine

O-Alkylation
(NaH, iPr-Br, DMF)

Intermediate:
N-Boc-O-iPr-Serine Ether Formation

Risk: Beta-Elimination
Control: T < 0°C

Amidation
(IBCF, NH3)

Intermediate:
N-Boc-O-iPr-Serinamide

 Amide Formation Deprotection
(HCl/Dioxane)

Target Product:
2-Amino-3-(propan-2-yloxy)propanamide

(HCl Salt)

 Boc Removal

Click to download full resolution via product page

Figure 1: Synthetic pathway from N-Boc-D-Serine to the target O-isopropylserinamide.

Analytical Characterization & Quality Control
To ensure the integrity of the compound for biological testing, a rigorous QC protocol is

required.

NMR Spectroscopy
NMR (400 MHz, DMSO-

):

8.10 (br s, 3H,

).

7.80, 7.45 (s, 2H,

).
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3.95 (m, 1H,

-CH).

3.65 (m, 2H,

-CH

).

3.55 (sept, 1H,

).

1.10 (d, 6H,

).

Interpretation: The septet at 3.55 ppm and doublet at 1.10 ppm are diagnostic for the

isopropyl group.

Mass Spectrometry (LC-MS)
Method: ESI+ (Electrospray Ionization).

Expected Mass:

m/z.

Fragment Ions: Loss of ammonia (

) or isopropanol may be observed in MS/MS.

Purity & Chiral Analysis
HPLC: C18 Reverse Phase, Acetonitrile/Water gradient with 0.1% TFA.

Chiral HPLC: Required to verify enantiomeric excess (ee%).

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane/IPA/Diethylamine.
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Standard: Racemic mixture must be synthesized to establish separation conditions.

Biological & Pharmaceutical Applications[2][4][5][6]
Role in Anticonvulsant Discovery
2-Amino-3-(propan-2-yloxy)propanamide is a direct precursor to Isopropyl-Lacosamide

analogs. The mechanism of action for this class of compounds involves the selective

enhancement of slow inactivation of voltage-gated sodium channels (VGSCs).

Structure-Activity Relationship (SAR):

Methoxy (Lacosamide): Balanced potency/solubility.

Isopropoxy (Target): Increased lipophilicity (

LogP) allows for higher brain penetration but may alter metabolic stability due to potential
dealkylation by CYP450 enzymes.

Primary Amide: Essential for hydrogen bonding within the channel pore.

Experimental Workflow: Derivatization
Researchers typically use this amine to synthesize the final drug candidate.

Protocol: Acetylation/Benzylation

Reactant: 2-Amino-3-(propan-2-yloxy)propanamide.[1]

Reagent: Acetyl chloride (for N-acetylation) or Benzyl isocyanate (for urea derivatives).

Condition: DCM/TEA, RT, 2h.

Outcome: Formation of the "Blocked" amino acid amide, mimicking the pharmacophore of

established anticonvulsants.
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Medicinal Chemistry Divergence

2-Amino-3-(propan-2-yloxy)propanamide
(Core Scaffold)

N-Acetylation
(Lacosamide Analog)

N-Benzylation
(Na Channel Blockers)

Sulfonamide Formation
(Novel Targets)

Biological Screening
(VGSC Binding / MES Test)

Click to download full resolution via product page

Figure 2: Application of the target compound in divergent synthesis for SAR exploration.

Safety & Handling (MSDS Summary)
While specific toxicological data for CAS 1248042-12-7 is limited, it should be handled as a

functionalized amino acid intermediate.

Hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage:

Keep container tightly closed in a dry and well-ventilated place.

Recommended storage temperature: 2-8°C (Hygroscopic nature of amine salts).

Store under inert gas (Nitrogen/Argon) to prevent oxidation of the ether or hydrolysis of the

amide.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13270518/docs?utm_src=pdf-body-img#technical-monograph-2-amino-3-propan-2-yloxy-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13270518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem. (2025).[2] Compound Summary: Serinamide Derivatives. National Library of

Medicine. Retrieved from [Link]

Choi, D., et al. (2016). Synthesis and anticonvulsant activities of N-benzyl-2-
acetamidopropionamide derivatives.
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis.
Wiley-Interscience. (Standard reference for Boc-protection protocols cited in Section 3).
Kohn, H., et al. (1991). Preparation and anticonvulsant activity of a series of functionalized
amino acid derivatives. Journal of Medicinal Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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